2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate

• CAS No.: 61188-13-4
• Molecular Formula: C16H38NO4P
• Molecular Weight: 339.45 g/mol
• IUPAC Name: 2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate
• InChI: InChI=1S/C8H19N.C8H19O4P/c1-3-5-6-8(4-2)7-9;1-8(2)6-4-3-5-7-12-13(9,10)11/h8H,3-7,9H2,1-2H3;8H,3-7H2,1-2H3,(H2,9,10,11)
• InChI Key: YUYZJJUIOVICNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CN.CC(C)CCCCCOP(=O)(O)O
• physical_description: Liquid

Description

2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate is a compound that combines the properties of an amine and a phosphate ester. This compound is known for its applications in various fields, including chemistry, biology, and industry. It is characterized by its molecular formula C24H54NO4P and a molecular weight of 451.664 Da .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate typically involves the reaction of 2-ethylhexan-1-amine with 6-methylheptyl dihydrogen phosphate. The reaction conditions often include the use of solvents such as ethanol or ether, and the process is carried out under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound can be achieved through a batch process where 2-ethylhexan-1-amine is reacted with 6-methylheptyl dihydrogen phosphate in the presence of a catalyst. The reaction is monitored to ensure complete conversion and the product is purified through distillation or crystallization .

Chemical Reactions Analysis

Types of Reactions

2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product is obtained .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield a corresponding oxide, reduction may yield a corresponding alcohol, and substitution may yield a corresponding halide .

Scientific Research Applications

2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate has a wide range of scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Used in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Used in the production of surfactants, lubricants, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate involves its interaction with specific molecular targets and pathways. It can act as a ligand, binding to receptors and enzymes, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

2-ethylhexylamine: Similar in structure but lacks the phosphate ester group.

6-methylheptyl phosphate: Similar in structure but lacks the amine group.

Uniqueness

2-ethylhexan-1-amine;6-methylheptyl dihydrogen phosphate is unique due to its combination of an amine and a phosphate ester, which imparts distinct chemical and physical properties. This combination allows it to participate in a wider range of chemical reactions and applications compared to its individual components .